Cas no 880794-58-1 (3-methylphenyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate)

• Product Name: 3-methylphenyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate
• CAS No: 880794-58-1
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• CID: 5555696
• Update Time: 2025-05-26

3-methylphenyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3-methylphenyl) 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
• Thieno[2,3-b]pyridine-2-carboxylic acid, 3-amino-4,6-dimethyl-, 3-methylphenyl ester
• 3-methylphenyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate

• Inchi： 1S/C17H16N2O2S/c1-9-5-4-6-12(7-9)21-17(20)15-14(18)13-10(2)8-11(3)19-16(13)22-15/h4-8H,18H2,1-3H3
• InChI Key： WKTYUBDUAVKMIF-UHFFFAOYSA-N
• SMILES： C12SC(C(OC3=CC=CC(C)=C3)=O)=C(N)C1=C(C)C=C(C)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 3-methylphenyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate

Introduction to 3-methylphenyl 3-amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate (CAS No: 880794-58-1)

3-methylphenyl 3-amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate, identified by the Chemical Abstracts Service Number (CAS No) 880794-58-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the integration of multiple functional groups, including aromatic rings, thieno[2,3-bpyridine] scaffolds, and amine functionalities, which contribute to its unique chemical properties and potential biological activities.

The structural framework of 3-methylphenyl 3-amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate incorporates a fused system of a thiophene ring with a pyridine moiety, further modified by methyl substituents at specific positions. This arrangement not only enhances the compound's solubility and metabolic stability but also introduces specific binding pockets that can interact with biological targets. The presence of an amino group at the 3-position and ester functionality at the 2-carboxyl position adds another layer of complexity, enabling diverse chemical modifications and bioconjugation strategies.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, thieno[2,3-bpyridine] derivatives have emerged as promising candidates due to their ability to modulate various biological pathways. Specifically, 3-methylphenyl 3-amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate has been explored for its potential in inhibiting key enzymes involved in inflammatory responses and cancer progression. Preliminary studies have indicated that this compound exhibits inhibitory activity against several target proteins, making it a valuable scaffold for drug discovery.

The thieno[2,3-bpyridine core is particularly noteworthy for its structural versatility and functional adaptability. Researchers have leveraged this scaffold to develop molecules with enhanced binding affinity and selectivity towards therapeutic targets. For instance, derivatives of thieno[2,3-bpyridine] have shown promise in targeting protein-protein interactions (PPIs) that are critical in disease pathogenesis. The methylphenyl substituent at the para position of the phenyl ring further fine-tunes the electronic properties of the molecule, influencing its reactivity and interaction with biological macromolecules.

The amino group at the 3-position of the thieno[2,3-bpyridine core serves as a versatile handle for further functionalization. This group can be readily incorporated into peptidomimetics or conjugated with other bioactive molecules to enhance pharmacological properties such as bioavailability and tissue specificity. Additionally, the ester functionality at the 2-carboxyl position provides a site for enzymatic hydrolysis or chemical modification, allowing for the development of prodrugs or targeted drug delivery systems.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for identifying novel drug candidates. 3-methylphenyl 3-amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate has been subjected to high-throughput virtual screening against large databases of protein targets. These studies have revealed potential binding interactions with enzymes such as kinases and phosphodiesterases that are implicated in various diseases. The predicted binding modes provide critical insights into the molecular interactions that govern drug efficacy and selectivity.

In vitro pharmacological assays have further validated the therapeutic potential of 3-methylphenyl 3-amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate. Initial experiments have demonstrated inhibitory effects on several key enzymes associated with inflammation and cancer metabolism. For example, studies have shown that this compound can suppress the activity of cyclooxygenase (COX)-1 and COX-2 enzymes by competing with arachidonic acid for binding sites. Such inhibitory activity suggests potential applications in managing chronic inflammatory conditions and cancer-related pain.

The dimethylthieno[2,3-bpyridine moiety contributes to the compound's overall lipophilicity and cell membrane permeability, which are essential characteristics for oral bioavailability. Additionally, the presence of multiple methyl groups enhances metabolic stability by reducing susceptibility to oxidative degradation. These properties make 3-methylphenyl 3-amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate an attractive candidate for further development into a lead compound or intermediate in drug synthesis.

From a synthetic chemistry perspective, 880794-58-1 exemplifies an elegant fusion of heterocyclic chemistry with medicinal biology. The synthesis involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex fused ring system efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for scalable production processes.

The exploration of 880794-58-1 underscores the growing importance of interdisciplinary collaboration between chemists and biologists in drug discovery research. By integrating structural biology insights with synthetic chemistry innovations, thieno[2,3-bpyridine derivatives like this one offer new avenues for developing next-generation therapeutics. Future studies are expected to delve deeper into understanding their mechanism(s) of action and optimizing their pharmacokinetic profiles through structure-based design principles.

In conclusion, 880794-58-1 represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities.* Further research is warranted to fully elucidate its therapeutic potential across various disease models.* As our understanding of molecular interactions continues to evolve,* compounds like this will play an increasingly vital role in addressing unmet medical needs.*